Cas no 154862-43-8 (3,9-Bis(2,4-dicumylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro5.5undecane)

• Product Name: 3,9-Bis(2,4-dicumylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro5.5undecane
• CAS No: 154862-43-8
• MF: C₅₃H₅₈O₆P₂
• MW: 852.97155714035
• MDL: MFCD00274221
• CID: 192852
• PubChem ID: 24867739
• Update Time: 2025-04-19

3,9-Bis(2,4-dicumylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis[2,4-bis(1-methyl-1-phenylethyl)phenoxy]-
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis[2,4-bis(1-methyl-1-phenylethyl)pheno...
• 3 9-BIS(2 4-DICUMYLPHENOXY)-2 4 8 10-TE&
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro5.5undecane,3,9-bis2,4-bis(1-methyl-1-phenylethyl)phenoxy
• 3,9-BIS(2,4-DICUMYLPHENOXY)-2,4,8,10-TET
• 3,9-bis(2,4-dicumylphenoxy)-2,4,8,10-tetra-oxa-3
• 3,9-Bis(2,4-dicumylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]
• 3,9-Bis(2,4-dicumylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• Bis(2,4-dicumylphenyl)pentaerythritol diphosphit
• BIS(2,4-DICUMYL-PHENYL)PENTA-ERYTHRITOL-DIPHOSPHITE
• BIS(2,4-DICUMYLPHENYL)PENTAERYTHRITOLDISPHOSPHITE
• S-9228
• ADK Stab PEP 45
• Alkanox 28
• Bis(2,4-dicumylphenyl) pentaerythritol diphosphite
• Doverphos 9228
• 3,9-bis(2,4-dicumylphenoxy)-2,4,8,10-tetra -oxa-3
• 2,4,8,10-Tetraoxa-3,9-diphosphaspiro(5.5)undecane, 3,9-bis(2,4-bis(1-methyl-1-phenylethyl)phenoxy)-
• J-009153
• 9Z2X0TBW3A
• MFCD00274221
• EC 421-920-2
• SCHEMBL233632
• Bis(2,4-dicumylphenoxy) pentaerythritol diphosphite
• 3,9-bis[2,4-bis(2-phenylpropan-2-yl)phenoxy]-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• Bis(2,4-dicumylphenoxy)pentaerythritol diphosphite
• bis(2,4-dicumylphenyl)pentaerythritol diphosphite
• 154862-43-8
• WBWXVCMXGYSMQA-UHFFFAOYSA-N
• SCHEMBL233633
• ANTIOXIDANT 852
• 3,9-Bis(2,4-bis(1-methyl-1-phenylethyl)phenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro(5.5)undecane
• UNII-9Z2X0TBW3A
• PD117902
• 3,9-Bis(2,4-bis(2-phenylpropan-2-yl)phenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
• NS00007966
• DTXSID0047119
• 3,9-Bis(2,4-dicumylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5,5]undecane
• AKOS015896889
• 3,9-BIS(2,4-DICUMYLPHENOXY)-2,4,8,10-TETRAOXA-3,9-DIPHOSPHASPIRO(5.5)UNDECANE
• REVONOX 608
• antioxidant 1024
• 1ST158440
• 3,9-Bis(2,4-dicumylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro5.5undecane

• MDL： MFCD00274221
• Inchi： 1S/C53H58O6P2/c1-49(2,39-21-13-9-14-22-39)43-29-31-47(45(33-43)51(5,6)41-25-17-11-18-26-41)58-60-54-35-53(36-55-60)37-56-61(57-38-53)59-48-32-30-44(50(3,4)40-23-15-10-16-24-40)34-46(48)52(7,8)42-27-19-12-20-28-42/h9-34H,35-38H2,1-8H3
• InChI Key： WBWXVCMXGYSMQA-UHFFFAOYSA-N
• SMILES： P1(OC2=CC=C(C=C2C(C)(C)C2C=CC=CC=2)C(C)(C)C2C=CC=CC=2)OCC2(COP(OC3=CC=C(C=C3C(C)(C)C3C=CC=CC=3)C(C)(C)C3C=CC=CC=3)OC2)CO1

Computed Properties

• Exact Mass: 852.37100
• Monoisotopic Mass: 852.37086356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 12
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: 229-232 °C (lit.)
• Solubility: Insuluble (3.0E-6 g/L) (25 ºC),
• PSA: 82.56000
• LogP: 13.98180
• Solubility: Not determined

3,9-Bis(2,4-dicumylphenoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro5.5undecane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38